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Compound of Interest

Compound Name: 6-Chloroindole

Cat. No.: B017816 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 6-
chloroindole, a heterocyclic compound utilized in various research and development

applications, particularly in the synthesis of pharmaceutical agents. Due to its chemical

properties, a thorough understanding of its hazard profile and proper handling procedures is

crucial to ensure the safety of laboratory personnel and the integrity of research.

Hazard Identification and Classification
6-Chloroindole is classified as a hazardous substance. All personnel handling this compound

must be fully aware of its potential health effects.

GHS Hazard Statements:

H315: Causes skin irritation.[1][2][3][4]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.

Signal Word: Warning

Precautionary Statements: A comprehensive list of precautionary statements is provided in the

table below, outlining measures to prevent exposure and ensure appropriate responses in case
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of accidental contact.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 6-chloroindole is presented in the

table below. This information is essential for safe storage, handling, and experimental design.

Property Value Reference

Molecular Formula C₈H₆ClN

Molecular Weight 151.59 g/mol

Appearance Solid, powder

Melting Point 87-90 °C

Solubility Soluble in ethanol (50 mg/mL)

CAS Number 17422-33-2

Toxicological Information
Detailed toxicological data for 6-chloroindole is not extensively available. However, based on

its classification, it is known to be an irritant to the skin, eyes, and respiratory system.
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Toxicity Endpoint Result

Acute Oral Toxicity No data available

Acute Dermal Toxicity No data available

Acute Inhalation Toxicity No data available

Skin Corrosion/Irritation Causes skin irritation

Serious Eye Damage/Irritation Causes serious eye irritation

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation

Experimental Protocols
While specific, detailed experimental protocols for the safety assessment of 6-chloroindole are

not publicly available, the following generalized procedures are based on standard laboratory

practices for handling hazardous chemicals and are derived from the safety data sheets.

General Handling Protocol
This protocol outlines the essential steps for safely handling 6-chloroindole in a laboratory

setting.
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Preparation

Handling

Post-Handling

Work in a well-ventilated area
(fume hood).

Don appropriate Personal Protective
Equipment (PPE).

Ensure

Weigh the required amount
of 6-chloroindole.

Proceed to

Carefully transfer to the
reaction vessel.

Dissolve in a suitable solvent
(e.g., ethanol).

Decontaminate work surfaces.

After use

Dispose of waste in a
sealed, labeled container.

Wash hands thoroughly.

Click to download full resolution via product page

Caption: General workflow for handling 6-chloroindole.
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Spill Response Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

contamination.

Spill of 6-Chloroindole Occurs

Evacuate the immediate area.

Ensure adequate ventilation.

Wear appropriate PPE
(gloves, goggles, respirator).

Contain the spill with an
inert absorbent material.

Carefully collect the absorbed
material into a sealed container.

Clean the spill area with soap
and water.

Dispose of waste according to
institutional guidelines.
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Caption: Protocol for responding to a 6-chloroindole spill.

Safety and Handling Precautions
Adherence to the following precautions is mandatory when working with 6-chloroindole.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear tightly sealed safety goggles or a face shield.

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: Use a NIOSH/MSHA-approved respirator if ventilation is inadequate

or if dust is generated.

Engineering Controls
Work in a well-ventilated area, preferably a chemical fume hood.

Ensure eyewash stations and safety showers are readily accessible.

Safe Handling Practices
Avoid contact with skin and eyes.

Avoid breathing dust or vapors.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

First Aid Measures
In the event of exposure, follow these first aid procedures and seek immediate medical

attention.
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Exposure to
6-Chloroindole

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give
artificial respiration.

Remove contaminated clothing.
Wash skin with soap and

plenty of water.

Rinse cautiously with water
for several minutes.

Remove contact lenses.

Do NOT induce vomiting.
Rinse mouth with water.

Seek immediate
medical attention.

Click to download full resolution via product page

Caption: Decision tree for first aid in case of exposure.

Detailed First Aid Procedures:

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b017816?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Fire Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam.

Specific Hazards: During a fire, hazardous decomposition products such as carbon oxides,

nitrogen oxides, and hydrogen chloride gas may be formed.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Storage and Disposal
Storage: Store in a tightly closed container in a dry and well-ventilated place. Keep away

from heat and sources of ignition.

Disposal: Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Do not allow the chemical to enter drains.

This guide is intended to provide essential safety information for trained professionals. It is not

a substitute for a comprehensive risk assessment, which should be conducted before any new

or modified procedure involving 6-chloroindole. Always refer to the most current Safety Data

Sheet (SDS) for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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